Cas no 673-46-1 (2-(1H-imidazol-4-yl)ethyldimethylamine)

2-(1H-imidazol-4-yl)ethyldimethylamine structure
673-46-1 structure
Product Name:2-(1H-imidazol-4-yl)ethyldimethylamine
CAS No:673-46-1
MF:C7H13N3
MW:139.198220968246
MDL:MFCD01721568
CID:509187
PubChem ID:12656
Update Time:2025-09-20

2-(1H-imidazol-4-yl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethylhistamine
    • 2-(1H-imidazol-5-yl)-N,N-dimethylethanamine
    • 4-(2-Dimethylaminoethyl)imidazole
    • -Dimethylhistamine
    • Imidazole, 4-[2-(dimethylamino)ethyl]-
    • N&#969
    • N',N'-Dimethylhistamine
    • N-alpha,N-alpha-Dimethylhistamine
    • N-omega,N-omega-Dimethylhistamine
    • Nα,Nα-Dimethylhistamine
    • SU-416
    • 2-(1H-imidazol-4-yl)ethyldimethylamine
    • N-[2-(1H-Imidazol-4-yl)ethyl]-N,N-dimethylamine
    • Dimethylhistamine
    • SCHEMBL1239352
    • ZJDIMSMQXMWMCF-UHFFFAOYSA-N
    • CHEBI:178169
    • AKOS006349678
    • [2-(1H-imidazol-4-yl)ethyl]dimethylamine
    • 4-[2-(Dimethylamino)ethyl]-Imidazole
    • NS00094417
    • CHEMBL12704
    • 2-(1H-Imidazol-4-yl)-N,N-dimethylethan-1-amine
    • L024080
    • 4-(2-(Dimethylamino)ethyl)-Imidazole
    • 132366-08-6
    • N-dimethylhistamine
    • N.omega.,N.omega.-Dimethylhistamine
    • 2-(3H-imidazol-4-yl)-N,N-dimethylethanamine
    • N-[2-(1H-Imidazol-4-yl)ethyl]-N,N-dimethylamine #
    • Hippospongine?
    • Nalpha ,Nalpha -dimethylhistamine
    • 2-(1H-Imidazol-5-yl)-N,N-dimethylethan-1-amine
    • N(sup alpha),N(sup alpha)-Dimethylhistamine
    • EN300-2000952
    • 1H-Imidazole-4-ethanamine, N,N-dimethyl-
    • N.alpha.,N.alpha.-Dimethylhistamine
    • Na,Na-Dimethylhistamine
    • N,N-Dimethyl-1H-imidazole-4-ethanamine, 9CI
    • GTPL1270
    • Q27078073
    • IMIDAZOLE, 4-(2-(DIMETHYLAMINO)ETHYL)-
    • NLaquo Omegaraquo ,Nlaquo Omegaraquo -dimethylhistamine
    • N,N-Dimethyl-1H-Imidazole-4-ethanamine
    • 673-46-1
    • DTXSID30986565
    • MDL: MFCD01721568
    • Inchi: 1S/C7H13N3/c1-10(2)4-3-7-5-8-6-9-7/h5-6H,3-4H2,1-2H3,(H,8,9)
    • InChI Key: ZJDIMSMQXMWMCF-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCC1=CN=CN1

Computed Properties

  • Exact Mass: 139.11109
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 31.9Ų

Experimental Properties

  • PSA: 31.92

2-(1H-imidazol-4-yl)ethyldimethylamine Pricemore >>

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